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Compound of Interest

Compound Name: 1,8-Dibromooctane

Cat. No.: B1199895 Get Quote

Essential Safety and Handling Guide for 1,8-
Dibromooctane
This guide provides immediate safety, handling, and disposal protocols for 1,8-
Dibromooctane, tailored for research, scientific, and drug development professionals. The

following procedures are designed to ensure a safe laboratory environment and minimize risks

associated with the handling of this chemical.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1,8-
Dibromooctane.
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Property Value Source

Molecular Formula C8H16Br2 [1][2]

Molecular Weight 272.02 g/mol [2][3][4]

CAS Number 4549-32-0 [2][4][5]

Appearance
Clear colorless to pale yellow

liquid
[1][6][7]

Odor Odorless [1][6]

Melting Point 12 - 16 °C / 53.6 - 60.8 °F [3][6][8]

Boiling Point
270 - 272 °C / 518 - 521.6 °F

@ 760 mmHg
[3][6]

Flash Point > 112 °C / > 233.6 °F [6]

Specific Gravity 1.460 [6]

Vapor Density 9.37 [6]

LD50 Oral (Rat) 4,984 mg/kg

LD50 Dermal (Rabbit) 8,880 mg/kg

Personal Protective Equipment (PPE)
When handling 1,8-Dibromooctane, the following personal protective equipment is mandatory

to ensure personal safety and prevent exposure.

Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6] A full-

length face shield is also recommended.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[4][9]

Inspect gloves before use and use proper glove removal technique to avoid skin contact.[3]

Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and a chemical-resistant

apron to prevent skin contact.[5]
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Respiratory Protection: Use a vapor respirator. Ensure it is a MSHA/NIOSH-approved or

equivalent respirator.[4][5]

Operational and Disposal Plans
Adherence to the following step-by-step procedures for handling, storage, and disposal is

critical for maintaining a safe laboratory environment.

Handling Procedures
Ventilation: Always handle 1,8-Dibromooctane in a well-ventilated area, preferably in a

chemical fume hood.[5]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[5][6] Do not breathe vapors or spray mist.[5]

Safe Practices: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly

after handling.[4]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

Storage Procedures
Container: Keep the container tightly closed in a dry and well-ventilated place.[5][6]

Temperature: Store at room temperature in the original container.[5]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[1][6]

Disposal Plan
Waste Disposal: Dispose of 1,8-Dibromooctane and any contaminated materials in

accordance with federal, state, and local regulations.[5] This should be done through a

licensed disposal company.[3]

Contaminated Packaging: Empty containers should be taken for local recycling, recovery, or

waste disposal and should not be reused.[5]
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Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.

First-Aid Measures
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.[5]

In Case of Skin Contact: Wash off immediately with soap and plenty of water, removing all

contaminated clothing and shoes.[5] If skin irritation occurs, get medical advice/attention.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation

persists, get medical advice/attention.[5][6]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water. Obtain medical attention.[1][5][6]

Spill Response Workflow
The following diagram outlines the procedural flow for managing a 1,8-Dibromooctane spill.
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Immediate Actions

Containment & Cleanup

Disposal & Decontamination

1. Evacuate Area & Alert Others

2. Remove Ignition Sources

3. Ensure Adequate Ventilation

4. Don Appropriate PPE

5. Contain Spill with Inert Material

6. Collect Absorbed Material

7. Place in Chemical Waste Container

8. Decontaminate Spill Area

9. Dispose of Waste via Licensed Company

Click to download full resolution via product page

Workflow for managing a 1,8-Dibromooctane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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